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Compound of Interest

Compound Name: Cadmium tetrafluoroborate

Cat. No.: B085158 Get Quote

Core Compound Details
CAS Number: 14486-19-2[1][2][3][4]

Molecular Formula: Cd(BF₄)₂[1][2][4] or B₂CdF₈[4][5]

This guide provides a comprehensive overview of cadmium tetrafluoroborate, a versatile

inorganic compound with significant applications in materials science and analytical chemistry.

The following sections detail its chemical and physical properties, synthesis protocols, key

applications, and essential safety and toxicological data.

Physicochemical and Structural Properties
Cadmium tetrafluoroborate is an ionic compound that exists as a colorless, odorless, and

hygroscopic crystalline solid.[1] It is highly soluble in water and polar organic solvents like

ethanol.[1][2] The hydrated form, cadmium tetrafluoroborate hexahydrate (Cd(BF₄)₂·6H₂O),

is notable for its temperature-dependent phase transitions.[1][2] At room temperature, it

possesses a monoclinic crystal system, which transitions to a trigonal system at 324 K and

further to a monoclinic or triclinic system at 177 K.[1]
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Property Value

Molar Mass 286.02 g/mol [1][5]

Appearance
Colorless, odorless, hygroscopic crystalline

solid[1]

Density 1.60 g/cm³[1]

Solubility Very soluble in water and alcohol[1]

Crystal System (Hexahydrate) Monoclinic at room temperature[1][2]

Synthesis of Cadmium Tetrafluoroborate
Cadmium tetrafluoroborate can be synthesized through the reaction of an aqueous solution

of fluoroboric acid with either cadmium carbonate or cadmium oxide.[1]

Experimental Protocol: Synthesis from Cadmium
Carbonate
This protocol describes the synthesis of cadmium tetrafluoroborate from cadmium carbonate

and fluoroboric acid.

Materials:

Cadmium carbonate (CdCO₃)

Fluoroboric acid (HBF₄) solution

Distilled water

Stir plate and magnetic stir bar

Beaker

Filtration apparatus

Procedure:
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In a well-ventilated fume hood, slowly add cadmium carbonate to a stirred aqueous solution

of fluoroboric acid.

Continue stirring the solution until the reaction, evidenced by the cessation of gas evolution,

is complete and the solution becomes clear.

Filter the resulting solution to remove any unreacted solids.

The filtrate, an aqueous solution of cadmium tetrafluoroborate, can be used directly or

subjected to crystallization to obtain the solid form.
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Synthesis of Cadmium Tetrafluoroborate

Starting Materials

Reaction Process

Products
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Filter the solution
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Caption: Workflow for the synthesis of cadmium tetrafluoroborate.
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Applications in Research and Industry
Cadmium tetrafluoroborate has several key applications, primarily in electroplating and the

synthesis of nanomaterials.

Electroplating of High-Strength Steels
A significant industrial application of cadmium tetrafluoroborate is in the electroplating of

high-strength steels to prevent hydrogen embrittlement.[1][2]

Experimental Protocol: Cadmium Electroplating
This protocol provides a general outline for preparing an electroplating bath and conducting

cadmium plating.

Materials:

Cadmium tetrafluoroborate solution

Boric acid (optional, as a buffer)

Ammonium tetrafluoroborate (optional, for conductivity)

Wetting agent

High-strength steel substrate (cathode)

Cadmium anode

Plating tank

DC power supply

Procedure:

Prepare the electroplating bath by dissolving cadmium tetrafluoroborate and other

additives in water to the desired concentrations.

Thoroughly clean and prepare the surface of the steel substrate to be plated.
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Immerse the steel cathode and cadmium anode in the plating bath.

Apply a direct current at a specific current density to initiate the deposition of cadmium onto

the steel surface.

Monitor and control the plating parameters (temperature, pH, current density) to achieve the

desired coating thickness and quality.

After plating, rinse and dry the coated steel.
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Cadmium Electroplating Workflow
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Caption: General workflow for cadmium electroplating.
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Synthesis of Cadmium Telluride (CdTe) Nanomaterials
Cadmium tetrafluoroborate serves as a cadmium precursor in the synthesis of cadmium

telluride (CdTe) nanoparticles, which are important semiconductor materials.[2]

Experimental Protocol: Synthesis of CdTe Nanoparticles
This protocol outlines a general procedure for the synthesis of CdTe nanoparticles.

Materials:

Cadmium tetrafluoroborate

Tellurium source (e.g., sodium tellurite)

Reducing agent (e.g., sodium borohydride)

Capping agent/stabilizer (e.g., thioglycolic acid)

Solvent (typically water)

Reaction vessel with stirring and temperature control

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

In the reaction vessel, dissolve cadmium tetrafluoroborate and the capping agent in the

solvent under an inert atmosphere.

In a separate vessel, prepare the tellurium precursor solution by dissolving the tellurium

source and reducing it.

Inject the tellurium precursor solution into the cadmium solution at a controlled temperature

with vigorous stirring.

Allow the reaction to proceed for a specific duration to control the nanoparticle size and

properties.
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The resulting CdTe nanoparticles can be purified by precipitation and redispersion.

CdTe Nanoparticle Synthesis Workflow
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Caption: Workflow for the synthesis of CdTe nanoparticles.

Safety and Toxicology
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Cadmium tetrafluoroborate is a toxic and hazardous substance that requires careful

handling. It is classified as a human carcinogen.[6][7]

Hazard Type Description

Acute Toxicity

Toxic if swallowed, in contact with skin, or if

inhaled.[5][8] Causes irritation to the skin, eyes,

and respiratory system.[8] May cause burns.[5]

Chronic Toxicity

Carcinogenic to humans.[6][7] Long-term

exposure may lead to kidney and lung damage.

[6]

Handling

Use in a well-ventilated area, preferably a fume

hood. Wear appropriate personal protective

equipment (gloves, goggles, lab coat).[8]

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep container

tightly closed.

First Aid Measures:

Inhalation: Move to fresh air. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash skin with soap and water for at least

15 minutes. Seek medical attention if irritation persists.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Seek immediate

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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